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Compound of Interest

Compound Name: Cafergot

Cat. No.: B1619212 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for laboratory professionals handling Cafergot (ergotamine tartrate and caffeine).

Adherence to these protocols is critical to mitigate risks associated with exposure.

Cafergot, a medication containing ergotamine tartrate and caffeine, requires careful handling

due to the potential hazards associated with its active pharmaceutical ingredients. Ergotamine

tartrate is a potent vasoconstrictor and can be toxic if absorbed.[1][2] While a specific Safety

Data Sheet (SDS) for the finished Cafergot product is not readily available in the provided

search results, the hazardous nature of its components necessitates treating it as a hazardous

drug.[3][4][5] This guidance synthesizes recommendations from occupational safety and health

authorities to ensure the protection of all personnel.

Personal Protective Equipment (PPE) Requirements
The following table outlines the minimum personal protective equipment required when

handling Cafergot in a research setting. These recommendations are based on guidelines for

handling hazardous drugs as defined by the Occupational Safety and Health Administration

(OSHA) and the National Institute for Occupational Safety and Health (NIOSH).[3][4][6][7][8]
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PPE Component Specification Rationale

Gloves
Chemotherapy-rated, powder-

free nitrile gloves

Provides barrier protection

against skin contact with the

active ingredients. Double

gloving is recommended.[8]

Gown

Disposable, low-permeability,

solid-front gown with long

sleeves and tight-fitting cuffs

Prevents contamination of

personal clothing and skin.[8]

[9]

Eye Protection
Safety glasses with side

shields or splash goggles

Protects eyes from potential

splashes or aerosolized

particles.[10]

Face Protection
Face shield (in addition to

goggles)

Recommended when there is

a significant risk of splashing.

[10]

Respiratory Protection N95 respirator or higher

Recommended when

manipulating powders or when

there is a risk of aerosol

generation.[10]

Procedural Guidance for Handling Cafergot
Engineering Controls:

All manipulations of Cafergot, especially those that could generate dust or aerosols (e.g.,

crushing tablets, preparing solutions), should be performed in a designated containment

device such as a chemical fume hood or a biological safety cabinet.

Work Practices:

Wash hands thoroughly with soap and water before donning and after removing PPE.[8]

Avoid eating, drinking, and applying cosmetics in areas where Cafergot is handled.[11]

Use a designated and clearly labeled area for all work with Cafergot.
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Decontaminate work surfaces with an appropriate cleaning agent after each use.

Spill Management:

In the event of a spill, immediately restrict access to the area.

Personnel involved in the cleanup must wear appropriate PPE, including double gloves, a

gown, eye protection, and a respirator.

Use a spill kit specifically designed for hazardous drugs to absorb and contain the material.

Clean the spill area thoroughly with a deactivating agent, followed by a cleaning agent.

Disposal Plan:

All disposable PPE (gloves, gowns, etc.) and materials used in the handling and cleanup of

Cafergot are to be considered hazardous waste.

Dispose of all contaminated materials in clearly labeled, sealed, and puncture-resistant

hazardous waste containers.

Follow institutional and local regulations for the disposal of hazardous pharmaceutical waste.

Workflow for Donning and Doffing PPE
The following diagram illustrates the correct sequence for putting on (donning) and taking off

(doffing) the required personal protective equipment to minimize the risk of contamination.

Donning PPE

Doffing PPE

Hand Hygiene Gown N95 Respirator Face Shield / Goggles Gloves (Double)

Gloves (Outer Pair) Gown Hand Hygiene Face Shield / Goggles N95 Respirator Gloves (Inner Pair) Hand Hygiene
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Click to download full resolution via product page

Caption: Sequential workflow for donning and doffing of PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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